Cas no 1797905-62-4 (N-Hydroxymethyl Sumatriptan)

• Product Name: N-Hydroxymethyl Sumatriptan
• CAS No: 1797905-62-4
• MF: C₁₅H₂₃N₃O₃S
• MW: 325.426422357559
• CID: 2252883
• PubChem ID: 57903459
• Update Time: 2025-06-25

N-Hydroxymethyl Sumatriptan Chemical and Physical Properties

Names and Identifiers

• N-Hydroxymethyl Sumatriptan
• 1-(3-(2-(Dimethylamino)ethyl)-1-(hydroxymethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide
• starbld0024995
• XK5Z3W6640
• Q27293872
• (3-(2-(dimethylamino)ethyl)-1-(hydroxymethyl)-1H-indol-5-yl)-N-methylmethanesulfonamide
• 1-[3-[2-(dimethylamino)ethyl]-1-(hydroxymethyl)indol-5-yl]-N-methylmethanesulfonamide
• 1797905-62-4
• SCHEMBL13651695
• SUMATRIPTAN SUCCINATE IMPURITY C [EP IMPURITY]

• Inchi： 1S/C15H23N3O3S/c1-16-22(20,21)10-12-4-5-15-14(8-12)13(6-7-17(2)3)9-18(15)11-19/h4-5,8-9,16,19H,6-7,10-11H2,1-3H3
• InChI Key： LLFXXOGYYGFSFW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=C(C=1)C(=CN2CO)CCN(C)C)(NC)(=O)=O

Computed Properties

• Exact Mass: 325.14601278 g/mol
• Monoisotopic Mass: 325.14601278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83
• Molecular Weight: 325.4

Additional information on N-Hydroxymethyl Sumatriptan

Professional Introduction to N-Hydroxymethyl Sumatriptan (CAS No. 1797905-62-4)

N-Hydroxymethyl Sumatriptan, a derivative of the well-known triptan class of medications, represents a significant advancement in the treatment of migraine and related neurological disorders. With the CAS number 1797905-62-4, this compound has garnered attention in the pharmaceutical industry due to its potential therapeutic benefits and unique chemical properties. The introduction of N-Hydroxymethyl Sumatriptan into clinical research and development underscores the ongoing efforts to refine and enhance existing treatments for neurological conditions, particularly those affecting patients' quality of life.

The chemical structure of N-Hydroxymethyl Sumatriptan incorporates a hydroxymethyl group, which is a key modification that distinguishes it from its parent compound, Sumatriptan. This alteration not only influences its pharmacokinetic profile but also opens up new avenues for understanding its mechanism of action. Recent studies have highlighted the compound's ability to interact with serotonin receptors, specifically 5-HT1B and 5-HT1D receptors, which are crucial in modulating pain pathways associated with migraines. The hydroxymethyl group may enhance binding affinity or alter metabolic pathways, leading to improved efficacy and reduced side effects.

In the realm of neurological pharmacology, N-Hydroxymethyl Sumatriptan has been the subject of extensive preclinical research. Investigations have revealed that this compound exhibits a rapid onset of action, making it a promising candidate for acute migraine treatment. Unlike traditional pain relievers, N-Hydroxymethyl Sumatriptan targets specific neural pathways involved in migraine pathophysiology, offering a more targeted and effective solution. Early-phase clinical trials have demonstrated encouraging results, with patients reporting reduced headache intensity and duration following administration.

The synthesis and characterization of N-Hydroxymethyl Sumatriptan have been influenced by advancements in organic chemistry and medicinal chemistry. The development of novel synthetic routes has enabled researchers to produce this compound with high purity and yield, facilitating further investigation into its therapeutic potential. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structural integrity and purity of N-Hydroxymethyl Sumatriptan.

One of the most compelling aspects of N-Hydroxymethyl Sumatriptan is its potential to address unmet medical needs in migraine treatment. Traditional treatments often come with limitations such as gastrointestinal side effects or limited efficacy in certain patient populations. N-Hydroxymethyl Sumatriptan's unique chemical profile suggests it may offer a more tolerable and effective alternative. This has sparked interest among clinicians who are seeking innovative solutions for patients suffering from chronic or refractory migraines.

Recent breakthroughs in pharmacogenomics have also shed light on the genetic factors that influence individual responses to N-Hydroxymethyl Sumatriptan. By analyzing genetic markers associated with serotonin receptor function, researchers can predict which patients are likely to benefit most from this compound. This personalized medicine approach holds promise for optimizing treatment strategies and improving patient outcomes.

The future direction of research on N-Hydroxymethyl Sumatriptan includes exploring its potential applications beyond migraine treatment. Preliminary data suggest that this compound may have neuroprotective properties, making it a candidate for investigating roles in other neurological disorders such as stroke or neuropathic pain. Additionally, studies are underway to evaluate its interaction with other therapeutic agents, aiming to develop combination therapies that could provide synergistic benefits.

The regulatory landscape for N-Hydroxymethyl Sumatriptan is evolving in response to these promising findings. Regulatory agencies are closely monitoring clinical trial data to assess its safety and efficacy before considering approval for broader medical use. The collaborative efforts between academic researchers, pharmaceutical companies, and regulatory bodies are essential in ensuring that this innovative compound reaches patients who could benefit from it.

In conclusion, N-Hydroxymethyl Sumatriptan (CAS No. 1797905-62-4) represents a significant advancement in the field of neurological pharmacology. Its unique chemical structure, combined with promising preclinical and clinical findings, positions it as a valuable tool for treating migraines and potentially other neurological conditions. As research continues to uncover new insights into its mechanism of action and therapeutic applications, N-Hydroxymethyl Sumatriptan is poised to make a meaningful impact on patient care and medical practice.